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Introduction

AMPPD, or 3-(2'-spiroadamantane)-4-methoxy-4-(3"-phosphoryloxy)phenyl-1,2-
dioxetane, is a widely utilized chemiluminescent substrate for alkaline phosphatase (AP). Its
robust performance, high sensitivity, and prolonged signal emission have established it as a
cornerstone reagent in a multitude of life science applications, including enzyme-linked
immunosorbent assays (ELISAs), Western blotting, and nucleic acid hybridization assays. This
technical guide provides a comprehensive overview of the core physical and chemical
properties of AMPPD, detailed experimental protocols for its key applications, and a
visualization of its chemiluminescent signaling pathway.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of AMPPD are summarized in the table
below, providing a quick reference for researchers. These properties are crucial for
understanding the handling, storage, and application of this reagent.
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Property Value Reference(s)
[3-(4-
methoxyspiro[adamantane-
IUPAC Name 2,3'-[1][2]dioxetan]-4'- [3]
yl)phenyl] dihydrogen
phosphate
Synonyms Lumigen PPD, Lumi-Phos Plus  [4][5]
CAS Number 122341-56-4 [3][6]
Chemical Formula CisH2307P [31[6]
Molecular Weight 382.34 g/mol [6][7]
Appearance White to off-white powder [6]
Solubility Soluble in water (= 40 mg/mL) [7]
Peak Emission Wavelength 470 nm [8][9]
Density (Predicted) 1.47 g/cm3 [10]
Melting Point Not available
Boiling Point Not available

Stability and Storage

Proper storage of AMPPD is critical to maintain its activity. As a solid, it should be stored at
-20°C for long-term stability, where it can be kept for up to three years.[10] Stock solutions
should be stored at -80°C and are stable for up to one year.[10] It is recommended to aliquot
stock solutions to avoid repeated freeze-thaw cycles. For short-term use, solutions can be
stored at 4°C for over a week.[10] To prepare stock solutions, it is advisable to use high-purity
water and sonication may be required to achieve complete dissolution.[10]

Chemiluminescent Reaction and Signaling Pathway

The chemiluminescence of AMPPD is triggered by the enzymatic action of alkaline
phosphatase. The process involves a three-step reaction:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.technologynetworks.com/ep/pdfs/chemiluminescence-immunoassay-clia-label-alkaline-phosphatase-alp.pdf
https://www.agappe.com/swiss_en/blog-details/clia-amppd-alkaline-phosphatase-alp.html
https://www.medkoo.com/products/29508
https://www.medchemexpress.com/AMPPD.html
https://www.glpbio.com/amppd-lumi-phos-plus.html
https://www.medkoo.com/products/29508
http://maxchemtech.com/en/products/amppd.html
https://www.medkoo.com/products/29508
http://maxchemtech.com/en/products/amppd.html
http://maxchemtech.com/en/products/amppd.html
https://www.abmole.com/products/amppd.html
http://maxchemtech.com/en/products/amppd.html
https://www.abmole.com/products/amppd.html
https://www.agappe.com/swiss_en/blog-details/clia-amppd-alkaline-phosphatase-alp.html
https://www.yacooscience.com/blog/amppd-vs-luminol-who-will-be-the-king-in-luminescent-immunoassay-_b23
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Enzymatic Dephosphorylation: Alkaline phosphatase catalyzes the hydrolysis of the
phosphate group from the AMPPD molecule.[4]

e Formation of an Unstable Intermediate: This dephosphorylation generates a transient and
unstable dioxetane anion, AMP-D.[2][8] This intermediate has a half-life of 2 to 30 minutes.[2]

[8][°]

o Light Emission: The unstable AMP-D anion decomposes, resulting in the formation of an
excited-state methyl m-oxybenzoate anion. As this excited molecule relaxes to its ground
state, it emits light at a characteristic wavelength of 470 nm.[2][8][9]

The intensity of the emitted light is directly proportional to the concentration of alkaline
phosphatase, enabling highly sensitive quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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